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Compound of Interest

Compound Name: Diphlorethohydroxycarmalol

Cat. No.: B1255919 Get Quote

CAS Number for Identification: 138529-04-1

This technical guide provides an in-depth overview of Diphlorethohydroxycarmalol (DPHC),

a phlorotannin isolated from the brown alga Ishige okamurae. This document is intended for

researchers, scientists, and drug development professionals interested in the therapeutic

potential of this marine natural product. It consolidates key information on its biological

activities, underlying molecular mechanisms, and relevant experimental protocols.

Chemical and Physical Properties
Diphlorethohydroxycarmalol is a polyphenolic compound with the molecular formula

C24H16O13 and a molecular weight of 512.4 g/mol .[1] Its chemical structure has been well-

characterized.[2][3][4][5]

Property Value Reference

CAS Number 138529-04-1 [6][7][8]

Molecular Formula C24H16O13 [1]

Molecular Weight 512.4 g/mol [1]

IUPAC Name

7-(3,5-dihydroxyphenoxy)-3-

(2,4,6-

trihydroxyphenoxy)dibenzo-p-

dioxin-1,2,6,8-tetrol

[1]
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Biological Activities and Therapeutic Potential
DPHC has demonstrated a range of biological activities, suggesting its potential in treating

various pathological conditions. These activities include vasodilatory, anti-inflammatory,

antioxidant, and anti-cancer effects.

Signaling Pathways Modulated by
Diphlorethohydroxycarmalol
DPHC exerts its biological effects by modulating several key intracellular signaling pathways.

Understanding these pathways is crucial for elucidating its mechanism of action and for the

development of targeted therapies.

PI3K/Akt/eNOS Signaling Pathway
DPHC promotes vasodilation by activating the Phosphoinositide 3-kinase (PI3K)/Protein

Kinase B (Akt)/endothelial Nitric Oxide Synthase (eNOS) pathway.[2][9][10] This leads to the

production of nitric oxide (NO), a key molecule in regulating blood vessel tone.
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DPHC-mediated activation of the PI3K/Akt/eNOS pathway.

MAPK Signaling Pathway
DPHC has been shown to modulate the Mitogen-Activated Protein Kinase (MAPK) signaling

pathway, which is involved in cellular processes such as inflammation, cell proliferation, and

apoptosis.[11][12] Specifically, DPHC can inhibit the phosphorylation of key MAPK proteins like

ERK, p38, and JNK in response to cellular stress.[11]
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Inhibitory effect of DPHC on the MAPK signaling pathway.

NF-κB Signaling Pathway
The Nuclear Factor-kappa B (NF-κB) signaling pathway, a critical regulator of inflammatory

responses, is another target of DPHC.[12][13][14] DPHC can suppress the activation of NF-κB,

thereby inhibiting the expression of pro-inflammatory mediators.[14]
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DPHC-mediated inhibition of the NF-κB signaling pathway.

Quantitative Data Summary
The following tables summarize the quantitative data from various experimental studies on

Diphlorethohydroxycarmalol.

Table 1: Effects of DPHC on Cell Viability
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Cell Line
DPHC
Concentration
(µM)

Incubation
Time (h)

Cell Viability
(%)

Reference

EA.hy926 6 24
No significant

toxicity
[2]

EA.hy926 20 24
No significant

toxicity
[2]

EA.hy926 60 24
No significant

toxicity
[2]

EA.hy926 100 24 Slight decrease [2]

Table 2: Effects of DPHC on Nitric Oxide (NO) Production

Cell Line
DPHC
Concentration (µM)

Effect on NO
Production

Reference

EA.hy926 6, 20, 60
Concentration-

dependent increase
[2]

Table 3: In Vivo Vasodilatory Effects of DPHC in Zebrafish

Model
DPHC
Concentration (µM)

Observation Reference

Tg(flk:EGFP)

Zebrafish
0.06

No significant

difference
[2]

Tg(flk:EGFP)

Zebrafish
0.2

No significant

difference
[2]

Tg(flk:EGFP)

Zebrafish
0.6

Significant increase in

fluorescence intensity

(vasodilation)

[2]
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Experimental Protocols
Detailed methodologies for key experiments involving Diphlorethohydroxycarmalol are

provided below.

Cell Viability Assay (MTT Assay)
This protocol is used to assess the cytotoxic effects of DPHC on cultured cells.
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Cell Culture and Treatment

MTT Reaction and Measurement

Seed cells in a 96-well plate
(e.g., 1 x 10^5 cells/well)

Incubate for 24 hours at 37°C

Treat cells with various
concentrations of DPHC

Incubate for another 24 hours

Add MTT solution (2 mg/mL)
to each well

Incubate for 2 hours

Replace medium with DMSO

Measure absorbance at 540 nm

Click to download full resolution via product page

Workflow for the MTT cell viability assay.
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Protocol Steps:

Seed EA.hy926 cells in a 96-well plate at a density of 1 × 10^5 cells/well.[2]

Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for 24 hours.[2]

Treat the cells with different concentrations of DPHC (e.g., 6, 20, 60, 100 µM) and incubate

for an additional 24 hours.[2]

Add 100 µL of MTT solution (2 mg/mL) to each well and incubate for 2 hours.[2]

Remove the medium and add 150 µL of DMSO to dissolve the formazan crystals.[2]

Measure the absorbance at 540 nm using a microplate reader.[2]

Nitric Oxide (NO) Production Assay
This assay quantifies the production of nitric oxide, a key indicator of eNOS activity.

Protocol Steps:

Culture endothelial cells in a suitable plate.

Treat the cells with DPHC at desired concentrations for a specific time period.

Collect the cell culture supernatant.

Measure the amount of nitrite, a stable metabolite of NO, using the Griess reagent.[15] This

involves mixing the supernatant with the Griess reagent (typically a mixture of sulfanilamide

and N-(1-naphthyl)ethylenediamine dihydrochloride in phosphoric acid).[15]

Measure the absorbance at a specific wavelength (e.g., 540-550 nm) and calculate the nitrite

concentration using a standard curve.[16]

Western Blot Analysis
This technique is used to detect and quantify the expression levels of specific proteins in the

signaling pathways affected by DPHC.
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Sample Preparation

Electrophoresis and Transfer

Immunodetection

Treat cells with DPHC

Lyse cells and quantify protein concentration

Separate proteins by SDS-PAGE

Transfer proteins to a nitrocellulose
or PVDF membrane

Block the membrane

Incubate with primary antibody

Incubate with HRP-conjugated
secondary antibody

Detect signal using ECL

Click to download full resolution via product page

General workflow for Western blot analysis.
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Protocol Steps:

Sample Preparation: Treat cells with DPHC, harvest, and lyse them in a suitable buffer.

Quantify the protein concentration of the lysates.[2]

SDS-PAGE: Separate the protein lysates on a sodium dodecyl sulfate-polyacrylamide gel.[2]

Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF

membrane.[2]

Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat dry milk in

TBS-T) to prevent non-specific antibody binding.[17]

Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the

protein of interest (e.g., p-eNOS, p-Akt, p-PI3K).[2]

Secondary Antibody Incubation: Wash the membrane and incubate it with a horseradish

peroxidase (HRP)-conjugated secondary antibody.[2]

Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate

and image the blot.[17]

Quantification: Quantify the band intensities using image analysis software.[2]

In Vivo Vasodilation Assay in Zebrafish
This protocol utilizes a transgenic zebrafish model to assess the vasodilatory effects of DPHC

in a living organism.

Protocol Steps:

Animal Model: Use Tg(flk:EGFP) transgenic zebrafish, where endothelial cells express green

fluorescent protein (EGFP).[2]

Treatment: Treat zebrafish larvae at 3 days post-fertilization (dpf) with various concentrations

of DPHC (e.g., 0, 0.06, 0.2, 0.6 µM).[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7914902/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7914902/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7914902/
https://bioclone.co.kr/technical-support/detail/364
https://pmc.ncbi.nlm.nih.gov/articles/PMC7914902/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7914902/
https://bioclone.co.kr/technical-support/detail/364
https://pmc.ncbi.nlm.nih.gov/articles/PMC7914902/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7914902/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7914902/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Observation: At 7 dpf, observe the vasculature of the zebrafish larvae under a fluorescence

microscope.[2]

Analysis: Measure the fluorescence intensity of the whole body or the diameter of specific

blood vessels (e.g., dorsal aorta) to quantify the extent of vasodilation.[2]

Ethical Considerations: All animal experiments should be conducted in accordance with the

guidelines of the relevant Animal Care and Use Committee.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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